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Compound of Interest

Compound Name: 2-Ethyl-1-octene

Cat. No.: B13945896 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, ensuring safe handling and disposal of chemicals is paramount. This guide

provides immediate, essential safety and logistical information for 2-Ethyl-1-octene, a

flammable and hazardous chemical. Adherence to these procedures is critical to minimize risks

and ensure a safe laboratory environment.

Chemical Identity:

Name: 2-Ethyl-1-octene

Synonyms: 3-methylidenenonane

CAS Number: 51655-64-2

Molecular Formula: C10H20[1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to ensure personal safety when handling 2-
Ethyl-1-octene. The following table summarizes the required PPE for various laboratory

operations.
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PPE Category Item Specification Rationale

Eye and Face

Protection

Chemical Splash

Goggles & Face

Shield

ANSI Z87.1 compliant.

A face shield should

be worn over goggles

for maximum

protection.[2][3]

Protects against

splashes and potential

chemical exposures to

the eyes and face.[4]

Hand Protection
Chemical-Resistant

Gloves

Nitrile or neoprene

gloves are

recommended.[3]

Always check the

manufacturer's

chemical resistance

guide.

Prevents skin contact

and absorption of the

chemical.[3][4]

Body Protection
Flame-Resistant

Laboratory Coat

Nomex® or equivalent

flame-resistant

material.

Protects against fire

hazards due to the

flammable nature of 2-

Ethyl-1-octene.[1][3]

Chemical-Resistant

Apron

Recommended when

handling larger

quantities or when

there is a significant

risk of splashing.

Provides an additional

layer of protection for

the torso against

chemical splashes.[4]

Respiratory Protection

Air-Purifying

Respirator with

Organic Vapor

Cartridges

Required if working

outside a properly

functioning fume hood

or in areas with

inadequate ventilation.

[3]

Prevents inhalation of

harmful vapors.[4]

High concentrations of

vapors can be

harmful.[4]

Foot Protection
Closed-toe, Chemical-

Resistant Shoes

Sturdy, closed-toe

shoes made of a

chemical-resistant

material.

Protects feet from

spills and falling

objects.
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Operational Plan: Step-by-Step Handling Procedure
Safe handling of 2-Ethyl-1-octene requires careful planning and execution. The following

protocol outlines the necessary steps to minimize exposure and prevent accidents.

1. Preparation:

Fume Hood Verification: Ensure the chemical fume hood is functioning correctly with

adequate airflow.

Gather Materials: Assemble all necessary equipment, reagents, and waste containers before

starting the experiment.

PPE Donning: Put on all required personal protective equipment as specified in the table

above.

Emergency Equipment: Confirm that a suitable fire extinguisher (e.g., dry powder, foam, or

carbon dioxide), safety shower, and eyewash station are readily accessible.[5]

2. Handling:

Work Area: Conduct all work with 2-Ethyl-1-octene inside a certified chemical fume hood.

Ventilation: Use only in a well-ventilated area to keep airborne concentrations low.[5][6]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[7] Use non-sparking tools and explosion-proof equipment.[5][7][8]

Static Discharge: Ground and bond containers and receiving equipment to prevent static

electricity buildup, which can ignite vapors.[5][7]

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory.[5][6] Wash hands

thoroughly after handling the chemical.[6][7]

3. Storage:

Container: Keep the container tightly closed when not in use.[5][7]
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Location: Store in a cool, dry, and well-ventilated area away from incompatible materials

such as oxidizing agents.[7][8]

Labeling: Ensure all containers are clearly and accurately labeled.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Ethyl-1-octene and contaminated materials is crucial to protect the

environment and comply with regulations.

1. Waste Segregation:

Collect all waste containing 2-Ethyl-1-octene, including unused product and contaminated

materials (e.g., gloves, absorbent pads), in a designated and properly labeled hazardous

waste container.

2. Spill Response:

Small Spills: For small spills, absorb the material with an inert absorbent such as vermiculite

or sand.[3] Wearing appropriate PPE, collect the absorbed material into a sealed container

for hazardous waste disposal.[3]

Large Spills: In case of a large spill, evacuate the area immediately and alert others. Ensure

the area is well-ventilated if safe to do so. Contact your institution's environmental health and

safety (EHS) department for assistance.

Environmental Protection: Prevent spills from entering drains or waterways.[7][8]

3. Final Disposal:

Waste Collection: Arrange for the collection of the hazardous waste container by your

institution's EHS or a licensed hazardous waste disposal company.

Method: The preferred method of disposal is incineration in a licensed facility.[8]

Regulations: Dispose of all waste in accordance with local, state, and federal regulations.[7]

Do not dispose of waste into the sewer system.[8]
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Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
Ethyl-1-octene, emphasizing the integration of safety protocols at each stage.
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Caption: Workflow for Safe Handling and Disposal of 2-Ethyl-1-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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